2-Cyclohexylsulfanyl-2-methyl-propionic acid ethyl ester

• Molecular Formula: C12H22O2S
• Molecular Weight: 230.37 g/mol
• IUPAC Name: ethyl 2-cyclohexylsulfanyl-2-methylpropanoate
• InChI: InChI=1S/C12H22O2S/c1-4-14-11(13)12(2,3)15-10-8-6-5-7-9-10/h10H,4-9H2,1-3H3
• InChI Key: ZLKXUZZQIIMOTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)SC1CCCCC1

Description

2-Cyclohexylsulfanyl-2-methyl-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H22O2S and its molecular weight is 230.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g (21.5 mmol) of cyclohexyl thiol in ethanol (75 mL) were added 1.2 g (21.5 mmol) of KOH pellets, followed by 4.2 g (21.5 mmol) of ethyl α-bromoisobutyrate. The reaction was heated to reflux for 18 h and then cooled to room temperature. The solid (KBr) was separated by filtration and rinsed with ethanol (20 mL). The filtrate was concentrated under reduced pressure and the residue dissolved in DCM (50 mL). The organic layer was washed with water (2×20 mL). The aqueous washes were back-extracted with DCM (10 mL). The combined organics were washed with brine, dried over Na2SO4. Filtration and concentration under reduced pressure afforded 4.15 g of 2-cyclohexylsulfanyl-2-methyl-propionic acid ethyl ester.